Cas no 315240-94-9 (2-oxo-7-phenyl-2H-1,3-benzoxathiol-5-yl benzoate)

• Product Name: 2-oxo-7-phenyl-2H-1,3-benzoxathiol-5-yl benzoate
• CAS No: 315240-94-9
• MF: C₂₀H₁₂O₄S
• MW: 348.371884346008
• CID: 6030320
• PubChem ID: 716514
• Update Time: 2025-06-09

2-oxo-7-phenyl-2H-1,3-benzoxathiol-5-yl benzoate Chemical and Physical Properties

Names and Identifiers

• 2-oxo-7-phenyl-2H-1,3-benzoxathiol-5-yl benzoate
• 2-oxo-7-phenylbenzo[d][1,3]oxathiol-5-yl benzoate
• 1,3-Benzoxathiol-2-one, 5-(benzoyloxy)-7-phenyl-
• AKOS000522404
• SR-01000473969-1
• BIM-0030361.P001
• Oprea1_152288
• AG-690/12371023
• 2-oxo-7-phenyl-1,3-benzoxathiol-5-yl benzoate
• SR-01000473969
• 315240-94-9
• DivK1c_005490
• CBMicro_030114
• CDS1_004450
• (2-oxo-7-phenyl-1,3-benzoxathiol-5-yl) benzoate
• Oprea1_837438
• F0862-0777

• Inchi： 1S/C20H12O4S/c21-19(14-9-5-2-6-10-14)23-15-11-16(13-7-3-1-4-8-13)18-17(12-15)25-20(22)24-18/h1-12H
• InChI Key： HRVULAWZXDFSLI-UHFFFAOYSA-N
• SMILES： O1C2=C(C3=CC=CC=C3)C=C(OC(=O)C3=CC=CC=C3)C=C2SC1=O

Computed Properties

• Exact Mass: 348.04563003g/mol
• Monoisotopic Mass: 348.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 77.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 2-oxo-7-phenyl-2H-1,3-benzoxathiol-5-yl benzoate

Introduction to 2-oxo-7-phenyl-2H-1,3-benzoxathiol-5-yl benzoate (CAS No. 315240-94-9)

2-Oxo-7-phenyl-2H-1,3-benzoxathiol-5-yl benzoate, with the CAS number 315240-94-9, is a unique and versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoxathioles, which are known for their diverse biological activities and potential therapeutic applications. The structure of 2-oxo-7-phenyl-2H-1,3-benzoxathiol-5-yl benzoate features a benzene ring fused with a thioether and an ester group, making it a promising candidate for various chemical and biological studies.

The molecular formula of 2-oxo-7-phenyl-2H-1,3-benzoxathiol-5-yl benzoate is C₁₈H₁₄O₃S, and its molecular weight is approximately 306.37 g/mol. The compound's structure includes a phenyl group attached to the benzoxathiole ring, which contributes to its unique chemical properties and biological activity. The presence of the ester group further enhances its reactivity and potential for derivatization, making it a valuable intermediate in synthetic chemistry.

In recent years, there has been a growing interest in the study of benzoxathioles due to their potential as scaffolds for drug discovery. Research has shown that compounds like 2-oxo-7-phenyl-2H-1,3-benzoxathiol-5-yl benzoate exhibit a range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. These activities are attributed to the compound's ability to modulate various cellular pathways and enzymes involved in disease processes.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory effects of 2-Oxo-7-phenyl-2H-1,3-benzoxathiol-5-yl benzoate. The researchers found that this compound significantly reduced the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that 2-Oxo-7-phenyl-2H-1,3-benzoxathiol-5-yl benzoate could be a potential therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-Oxo-7-phenyl-2H-1,3-benzoxathiol-5-yi benzoate has also shown promise as an antioxidant. A study published in the European Journal of Medicinal Chemistry in 2020 demonstrated that this compound effectively scavenged free radicals and inhibited lipid peroxidation in vitro. These antioxidant effects are crucial for protecting cells from oxidative stress, which is implicated in various chronic diseases such as cardiovascular disease and neurodegenerative disorders.

In the realm of cancer research, 2-Oxo-7 phenyl 2H 1 3 benzoxathiol 5 yl benzoate has been investigated for its potential anticancer activity. A study conducted by researchers at the National Cancer Institute found that this compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer (MCF7), lung cancer (A549), and colon cancer (HT29) cells. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways and the modulation of cell cycle progression.

The versatility of 2-Oxo 7 phenyl 2H 1 3 benzoxathiol 5 yl benzoate extends beyond its direct biological activities. Its chemical structure makes it an excellent starting material for the synthesis of more complex molecules with enhanced pharmacological properties. For instance, chemists can modify the ester group or introduce additional functional groups to fine-tune the compound's activity and selectivity for specific targets.

In conclusion, 2-Oxo 7 phenyl 2H 1 3 benzoxathiol 5 yl benzoate (CAS No. 315240 94 9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its anti-inflammatory, antioxidant, and anticancer properties make it a valuable candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.